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Compound of Interest

Compound Name: Arachidyl propionate

Cat. No.: B1616117 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, operational, and disposal guidance for

handling Arachidyl propionate in a laboratory setting. While generally considered to have a

low hazard profile, adherence to standard laboratory safety protocols is crucial to ensure a safe

working environment.

Arachidyl propionate is an ester of arachidyl alcohol and propionic acid, commonly used as

an emollient and skin-conditioning agent in cosmetics and personal care products.[1][2][3] The

Cosmetic Ingredient Review (CIR) Expert Panel has assessed it as safe for use in these

applications.[4][5] Studies have shown that it is not a primary dermal irritant or a skin sensitizer.

[4] It is also reported to be non-irritating to the eyes.[4]

Personal Protective Equipment (PPE)
While Arachidyl propionate is not classified as a hazardous substance, standard laboratory

PPE is recommended to minimize exposure and ensure good laboratory practice.[5]
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PPE Category Item Rationale

Hand Protection Nitrile gloves To prevent direct skin contact.

Eye Protection Safety glasses or goggles
To protect eyes from potential

splashes.

Body Protection Laboratory coat
To protect clothing and skin

from accidental spills.

Operational Plan: Step-by-Step Handling Procedure
Preparation: Before handling, ensure the work area is clean and uncluttered. Have all

necessary equipment, including PPE, readily available.

Weighing and Transfer:

Handle in a well-ventilated area.

When transferring the substance, avoid creating dust if in solid form.

Use appropriate tools (e.g., spatula, weigh boat) for handling.

Incorporation into Formulations:

When mixing with other substances, be aware of the properties of all components.

If heating is required, do so in a controlled manner (e.g., water bath) and monitor the

temperature.

Post-Handling:

Clean all equipment thoroughly after use.

Wash hands with soap and water after removing gloves.
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Dispose of Arachidyl propionate and any contaminated materials in accordance with

institutional and local regulations for non-hazardous chemical waste.

Waste Collection:

Collect waste Arachidyl propionate and any materials used for its handling (e.g.,

contaminated gloves, weigh boats) in a designated, sealed waste container.

Label the container clearly as "Non-hazardous Chemical Waste" and specify the contents.

Storage:

Store the waste container in a designated waste accumulation area, away from general

laboratory traffic.

Disposal:

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or equivalent department.[6] Do not dispose of Arachidyl propionate down

the drain or in regular trash unless explicitly permitted by your institution's policies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ewg.org [ewg.org]

2. cosmileeurope.eu [cosmileeurope.eu]

3. Arachidyl Propionate Supplier | 123-01-3 | Your Reliable Distributor UPIglobal
[upichem.com]

4. cosmeticsinfo.org [cosmeticsinfo.org]

5. Arachidyl Propionate | C23H46O2 | CID 94615 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. ehs.weill.cornell.edu [ehs.weill.cornell.edu]

To cite this document: BenchChem. [Essential Safety and Handling Protocols for Arachidyl
Propionate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1616117#personal-protective-equipment-for-
handling-arachidyl-propionate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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